BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling (S)-
Ceralasertib

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-Ceralasertib

Cat. No.: B2849286

Essential Safety and Handling Guide for (S)-
Ceralasertib

(S)-Ceralasertib, an orally active and bioavailable inhibitor of ATR kinase, is a potent
compound requiring careful handling in a laboratory setting to ensure the safety of research
professionals.[1][2] This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to support researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Precautions

While some suppliers classify (S)-Ceralasertib as not a hazardous substance or mixture, it is
prudent to handle it as a potentially hazardous compound until more comprehensive safety
information is available.[3][4] It is an inhibitor of the serine/threonine protein kinase ataxia
telangiectasia and Rad3-related (ATR) protein, a key regulator of the DNA damage response.

[51[6]

General Handling Advice:

» Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]
e Wash hands thoroughly after handling.[3]

e Avoid the formation of dust and aerosols.[7]
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e Use only in areas with appropriate exhaust ventilation.[7]

e An accessible safety shower and eye wash station should be readily available.[7]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling (S)-Ceralasertib powder and solutions.

Task Required Personal Protective Equipment

) ) o Double chemotherapy-tested gloves, disposable
Handling Solid Compound (Weighing, o ]
. ) gown, safety glasses with side shields, and an
Aliquoting) )
NO95 respirator.

Double chemotherapy-tested gloves, disposable
) ) gown, and safety glasses with side shields.
Preparing Solutions i i
Work should be conducted in a chemical fume

hood.

o ) Double chemotherapy-tested gloves, disposable
Administering to Animals o )
gown, and safety glasses with side shields.

) Double chemotherapy-tested gloves, disposable
Handling Waste T _
gown, and safety glasses with side shields.

Note: For all tasks, it is recommended to wear two pairs of chemotherapy-tested gloves.[8]

Experimental Protocols: Preparation of Stock Solutions

(S)-Ceralasertib is typically supplied as a crystalline solid.[3] Stock solutions can be prepared
as follows:

Materials:
¢ (S)-Ceralasertib solid

e Anhydrous Dimethyl Sulfoxide (DMSO)
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« Sterile microcentrifuge tubes or vials
o Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Bring the vial of solid (S)-Ceralasertib to room temperature before opening.
e In a chemical fume hood, weigh the desired amount of the compound.

e Add the appropriate volume of DMSO to achieve the desired stock concentration. (S)-
Ceralasertib is soluble in DMSO at concentrations of 25 mg/mL or 50 mg/mL.[9]

e \Vortex or sonicate the solution to ensure complete dissolution.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store stock solutions at -20°C for long-term storage.[3]

Operational Workflow for Handling (S)-Ceralasertib

The following diagram outlines the standard operational workflow for handling (S)-Ceralasertib
in a research laboratory, from receiving to disposal.
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Receiving and Storage

Receive Compound

:

Store at -20°C

Prepiation

Weigh Solid

;

Dissolve in Solvent

:

Aliquot Stock Solution

Experimentation

Treat Cells or Animals

Waste [v)isposal

Collect Waste

;

Segregate Hazardous Waste

:

Dispose via Certified Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2849286#personal-protective-equipment-for-
handling-s-ceralasertib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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